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Compound of Interest

Compound Name: Usp28-IN-4

Cat. No.: B12399517

Introduction

Ubiquitin-Specific Protease 28 (USP28) is a deubiquitinating enzyme (DUB) that has emerged
as a significant player in oncogenic processes.[1] USP28 functions by removing ubiquitin
chains from specific protein substrates, thereby rescuing them from proteasomal degradation.
[1] In many cancers, including colorectal, breast, and non-small cell lung cancer, USP28 is
overexpressed and contributes to tumorigenesis by stabilizing key oncoproteins.[1][2] One of
its most critical substrates is the transcription factor c-Myc, a potent driver of cell proliferation
and growth.[1][2] By preventing c-Myc degradation, USP28 ensures the continuous activation
of pathways that promote tumor development.[1]

Targeting such "undruggable” transcription factors by modulating their stability is a promising
therapeutic strategy.[2] Usp28-IN-4 is a potent and selective small-molecule inhibitor of USP28.
[3] By inhibiting the deubiquitinating activity of USP28, Usp28-IN-4 promotes the degradation
of oncoproteins like c-Myc, leading to cell cycle arrest, inhibition of proliferation, and induction
of apoptosis in cancer cells.[3] These application notes provide a summary of Usp28-IN-4's
mechanism, quantitative effects, and detailed protocols for its use in cancer research.

Mechanism of Action

Usp28-IN-4 exerts its anti-cancer effects by directly inhibiting the catalytic activity of the USP28
enzyme. This inhibition sets off a cascade of events within the cancer cell, culminating in
apoptosis:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12399517?utm_src=pdf-interest
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://www.mdpi.com/2073-4409/10/10/2652
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://www.mdpi.com/2073-4409/10/10/2652
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://www.mdpi.com/2073-4409/10/10/2652
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.medchemexpress.com/usp28-in-4.html
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.medchemexpress.com/usp28-in-4.html
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Inhibition of USP28: Usp28-IN-4 binds to USP28, blocking its ability to remove ubiquitin from
its target proteins.[1][3]

Increased Substrate Ubiquitination: With USP28 inhibited, oncoproteins such as c-Myc, c-
JUN, and ANp63 are no longer protected from the ubiquitin-proteasome system.[3][4] They
become polyubiquitinated, marking them for destruction.

Proteasomal Degradation: The ubiquitinated oncoproteins are recognized and degraded by
the 26S proteasome.[3]

Downregulation of Onco-Proteins: The degradation of c-Myc and other key proteins disrupts
the signaling pathways responsible for cancer cell growth and survival.[3][4]

Induction of Apoptosis: The loss of these critical survival signals triggers the intrinsic
apoptotic pathway. This is often characterized by the activation of caspase cascades,
including the cleavage of Caspase-3 and Poly (ADP-ribose) polymerase (PARP), which are
hallmark indicators of apoptosis.[5]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://www.medchemexpress.com/usp28-in-4.html
https://www.medchemexpress.com/usp28-in-4.html
https://pubmed.ncbi.nlm.nih.gov/34636321/
https://www.medchemexpress.com/usp28-in-4.html
https://www.medchemexpress.com/usp28-in-4.html
https://pubmed.ncbi.nlm.nih.gov/34636321/
https://www.researchgate.net/figure/USP28-accelerates-cell-cycle-progression-and-inhibits-cell-apoptosis-A-D-Detection-for_fig1_354907381
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Usp28-IN-4

USP28 Enzyme c-Myc (Ubiquitinated)

Deubiquitination

Proteasomal
Degradation

c-Myc (Stable)

leads to

Cell Proliferation

& Survival Apoptosis

Downstream Assays

Apoptosis Assay
(Annexin V / PI)
Treat with Usp28-IN-4 Western Blot
Cancer Cell Culture ((Varying TS 2 timesD—b[Harvest Cells & Lysates)—b((c_Mycy Cleaved PARP)
Cell Viability Assay
(MTT / CCK-8)

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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